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Compound of Interest

Compound Name: OF-1

Cat. No.: B1193737 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of baseline physiological parameters for the

outbred OF-1 mouse stock, a versatile model frequently used in toxicology, pharmacology, and

other biomedical research fields. The data presented herein, primarily from Charles River's CD-

1 IGS outbred stock (a type of OF-1 mouse) and supplemented with data from Janvier Labs'

Swiss mouse strain, serves as a crucial reference for study design, interpretation of

experimental results, and assessment of animal health.

Data Presentation: Quantitative Physiological
Parameters
The following tables summarize key hematological, clinical chemistry, body weight, and organ

weight parameters for OF-1 and related outbred mouse strains. These values should be

considered as a guide, as variations can occur due to factors such as age, sex, diet, and

housing conditions.

Table 1: Hematology Reference Ranges
Hematological parameters are critical indicators of overall health and can be significantly

impacted by experimental treatments. The data below is compiled from Charles River (CD-1

IGS mice) and Janvier Labs (Swiss mice).
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Parameter Unit
Charles
River CD-1
IGS (Male)

Charles
River CD-1
IGS
(Female)

Janvier
Labs
RjOrl:SWIS
S (Male)

Janvier
Labs
RjOrl:SWIS
S (Female)

White Blood

Cell Count

(WBC)

10³/µL 5.6 - 13.4 4.6 - 12.1 - -

Red Blood

Cell Count

(RBC)

10⁶/µL 9.6 - 11.3 9.0 - 10.4 9.4 ± 0.5 9.0 ± 0.8

Hemoglobin

(HGB)
g/dL 13.4 - 16.0 12.8 - 15.2 14.4 ± 0.7 14.9 ± 0.8

Hematocrit

(HCT)
% 44.0 - 53.8 42.0 - 50.0 55 ± 2 53 ± 4

Mean

Corpuscular

Volume

(MCV)

fL 43.8 - 49.2 44.0 - 50.0 59 ± 2 59 ± 1

Mean

Corpuscular

Hemoglobin

(MCH)

pg 13.5 - 15.0 13.5 - 15.2 15.3 ± 0.

To cite this document: BenchChem. [Baseline Physiological Parameters of OF-1 Mice: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193737#baseline-physiological-parameters-of-of-1-
mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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